Cas no 503601-25-0 (ethyl 2-morpholin-2-ylacetate)

• Product Name: ethyl 2-morpholin-2-ylacetate
• CAS No: 503601-25-0
• Molecular Formula: C₈H₁₅NO₃
• Molecular Weight: 173.2096
• MDL: MFCD04114890
• CID: 68341
• PubChem ID: 21959274

ethyl 2-morpholin-2-ylacetate Properties

Names and Identifiers

• Ethyl 2-(morpholin-2-yl)acetate
• ethyl 2-morpholin-2-ylacetate
• 2-Morpholineaceticacid,ethyl ester
• ethyl 2-morpholin-2-ylethanoate
• ethyl morpholin-2-ylacetate
• MORPHOLIN-2-YL-ACETIC ACID ETHYL ESTER
• 503601-25-0
• DTXSID50620813
• ethyl-2-(morpholin-2-yl)acetate
• AB19179
• Ethyl (morpholin-2-yl)acetate
• SCHEMBL2921129
• ethyl2-(morpholin-2-yl)acetate
• MFCD04114890
• EN300-871552
• A828084
• 2-Morpholineacetic acid, ethyl ester
• AKOS006283210
• BB 0260786
• FT-0695001
• CS-0343008
• ethyl 2-(morpholin-2-yl)acetate
• ETHYL 2-(MORPHOLIN-2-YL)ACETATE

• MDL： MFCD04114890
• InChIKey： LFDXKKLEVCWEFN-UHFFFAOYSA-N
• Inchi： 1S/C8H15NO3/c1-2-11-8(10)5-7-6-9-3-4-12-7/h7,9H,2-6H2,1H3
• SMILES： CCOC(=O)CC1CNCCO1

Computed Properties

• Exact Mass: 173.10500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Monoisotopic Mass: 173.105
• Heavy Atom Count: 12
• Complexity: 149
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.3
• Topological Polar Surface Area: 47.6A^2

Experimental Properties

• LogP: 0.25680
• PSA: 47.56000
• Refractive Index: 1.435

ethyl 2-morpholin-2-ylacetate Security Information

ethyl 2-morpholin-2-ylacetate Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%